Cas no 85248-37-9 (Tris(dimethylamino)sulfonium bifluoride)

• Product Name: Tris(dimethylamino)sulfonium bifluoride
• CAS No: 85248-37-9
• CID: 4786748
• Update Time: 2025-08-04

Tris(dimethylamino)sulfonium bifluoride Chemical and Physical Properties

Names and Identifiers

• Tris(dimethylamino)sulfonium bifluoride

• Inchi： 1S/C6H18N3S.F2H/c1-7(2)10(8(3)4)9(5)6;1-3-2/h1-6H3;/q+1;-1
• InChI Key： AAGYATYDYKANSY-UHFFFAOYSA-N
• SMILES： [H+]([F-])[F-].S(=[N+](C)C)(N(C)C)N(C)C

Tris(dimethylamino)sulfonium bifluoride Security Information

• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organonitrogen compounds
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds

Additional information on Tris(dimethylamino)sulfonium bifluoride

Tris(dimethylamino)sulfonium Bifluoride (CAS No. 85248-37-9): A Versatile Reagent in Modern Chemistry

Tris(dimethylamino)sulfonium bifluoride (CAS No. 85248-37-9) is a highly versatile reagent that has gained significant attention in the field of organic synthesis and medicinal chemistry. This compound, often referred to as TASF, is a powerful fluoride ion source and has been extensively used in various chemical reactions due to its unique properties and reactivity.

The structure of Tris(dimethylamino)sulfonium bifluoride consists of a tris(dimethylamino)sulfonium cation and a bifluoride anion. The cation, with its three dimethylamino groups, provides a highly electron-donating environment, while the bifluoride anion acts as a strong fluoride ion source. This combination makes TASF an excellent reagent for fluoride-mediated reactions, particularly in the synthesis of organofluorine compounds.

In recent years, the importance of fluorine in pharmaceuticals and agrochemicals has increased significantly. Fluorine atoms can improve the metabolic stability, lipophilicity, and biological activity of molecules, making them valuable in drug discovery and development. Tris(dimethylamino)sulfonium bifluoride has been widely used in the synthesis of fluorinated intermediates and final products, contributing to the development of novel therapeutic agents.

One of the key applications of TASF is in the fluorination of aromatic and aliphatic compounds. It can efficiently introduce fluorine atoms into various substrates under mild conditions, making it a preferred choice for synthetic chemists. For example, a recent study published in the Journal of Organic Chemistry demonstrated the use of TASF in the regioselective fluorination of heterocycles, achieving high yields and excellent selectivity.

Beyond its use as a fluorinating agent, Tris(dimethylamino)sulfonium bifluoride has also shown promise in other areas of organic synthesis. It can be used as a catalyst in various transformations, such as nucleophilic substitution reactions and cross-coupling reactions. The bifluoride anion's ability to stabilize transition states makes it an effective catalyst for these processes.

In addition to its synthetic applications, TASF has been explored for its potential in analytical chemistry. Its unique properties make it useful as a reagent for detecting and quantifying fluoride ions in various samples. A study published in Analytical Chemistry reported the development of a sensitive and selective method for fluoride ion detection using TASF, highlighting its versatility beyond synthetic chemistry.

The safety and handling of Tris(dimethylamino)sulfonium bifluoride are important considerations for researchers working with this reagent. While it is generally considered safe when handled properly, it is important to follow standard laboratory safety protocols to ensure safe use. Proper storage conditions, such as keeping it away from moisture and heat sources, are essential to maintain its stability and effectiveness.

In conclusion, Tris(dimethylamino)sulfonium bifluoride (CAS No. 85248-37-9) is a valuable reagent with a wide range of applications in modern chemistry. Its unique properties make it an indispensable tool for synthetic chemists working on the development of new materials and pharmaceuticals. As research continues to uncover new uses for this compound, its importance in the chemical community is likely to grow even further.